Cas no 1895554-50-3 (3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one)

• Product Name: 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one
• CAS No: 1895554-50-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6361726
• PubChem ID: 117319775
• Update Time: 2025-10-31

3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one
• 1895554-50-3
• EN300-1797460

• Inchi： 1S/C12H17NO3/c1-8-11(15-2)6-9(7-12(8)16-3)10(14)4-5-13/h6-7H,4-5,13H2,1-3H3
• InChI Key： QQSHNYYMLFLWJQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(CCN)=O)C=C(C=1C)OC

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.6Ų

Additional information on 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one

Introduction to 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one (CAS No. 1895554-50-3) and Its Emerging Applications in Chemical Biology

3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one, identified by the chemical identifier CAS No. 1895554-50-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a combination of an amine group, a ketone moiety, and a phenyl ring substituted with methoxy and methyl groups, presents a promising scaffold for the development of novel bioactive agents.

The structural composition of 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one positions it as a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The presence of electron-donating substituents such as methoxy groups on the aromatic ring enhances its reactivity, making it amenable to further functionalization through various chemical transformations. These properties have made it a subject of interest for researchers exploring new synthetic pathways and molecular architectures.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways with high specificity. The amine and ketone functionalities in 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one provide multiple points of interaction with biological targets, including enzymes and receptors. This characteristic has prompted investigations into its potential as a lead compound for drug discovery initiatives targeting neurological disorders, inflammatory conditions, and other diseases where precise molecular intervention is crucial.

One of the most compelling aspects of 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one is its structural similarity to several known bioactive compounds. This similarity suggests that it may exhibit pharmacological properties comparable to those of its analogs, which have demonstrated efficacy in preclinical and clinical studies. For instance, compounds with similar phenyl ring substitutions have been explored for their potential in treating conditions such as depression, anxiety, and pain syndromes. The unique substitution pattern in 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one may confer distinct advantages in terms of selectivity and potency.

The synthesis of 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of the phenyl ring precursor followed by functionalization with amino and ketone groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxy and methyl substituents with high precision. These methodologies not only ensure high yields but also allow for scalability, which is essential for industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one's interactions with biological targets. Molecular modeling studies have predicted its binding affinity to various proteins and enzymes, providing insights into potential mechanisms of action. These predictions have guided experimental efforts toward optimizing its pharmacological profile. Additionally, virtual screening techniques have been utilized to identify derivatives of this compound that may exhibit improved bioavailability and reduced toxicity.

The pharmaceutical industry has shown particular interest in developing molecules that can interact with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes. The structural features of 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one make it a candidate for designing ligands that modulate GPCR activity. Preliminary studies suggest that derivatives of this compound may serve as potent tools for investigating GPCR signaling pathways and developing novel therapeutics for conditions such as cardiovascular diseases and metabolic disorders.

Another area where 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one has shown promise is in the field of immunomodulation. The ability to modulate immune responses is critical for treating autoimmune diseases and cancer. Research indicates that certain analogs of this compound can influence immune cell function by interacting with receptors on immune cells. This property has opened up avenues for developing immunotherapeutic strategies that leverage the unique pharmacological profile of 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one.

The environmental impact of chemical synthesis is also a consideration in modern drug development. Efforts are underway to optimize synthetic routes for 3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-one to minimize waste generation and reduce energy consumption. Green chemistry principles are being applied to develop more sustainable methods for producing this compound on an industrial scale. These initiatives align with broader goals in the pharmaceutical industry to adopt environmentally friendly practices without compromising efficacy or safety.

In conclusion, 3-amino - 1 - ( 35 - dimeth oxy - 4 - methyl phen yl ) pro pan - 11 - one ( CAS No . 189555450 - 33 ) remains an exciting molecule with significant potential in chemical biology . Its unique structural features , coupled with its synthetic versatility , make it a valuable scaffold for drug discovery . As research continues to uncover new applications and optimize production methods , this compound is poised to play an important role in addressing some of the most pressing challenges in medicine today .